Cas no 189450-19-9 (Cortistatin-17 (human))

• Product Name: Cortistatin-17 (human)
• CAS No: 189450-19-9
• MF: C₉₆H₁₄₁N₂₇O₂₄S₃
• MW: 2153.51
• CID: 136029
• PubChem ID: 16200590
• Update Time: 2025-04-30

Cortistatin-17 (human) Chemical and Physical Properties

Names and Identifiers

• Cortistatin-17 (human)
• L-Lysine, L-a-aspartyl-L-arginyl-L-methionyl-L-prolyl-L-cysteinyl-L-arginyl-L-asparaginyl-L-ph...
• L-Lysine, L-a-aspartyl-L-arginyl-L-methionyl-L-prolyl-L-cysteinyl-L-arginyl-L-asparaginyl-L-phenylalanyl-L-phenylalanyl-L-try
• L-Lysine, L-a-aspartyl-L-arginyl-L-methionyl-L-prolyl-L-cysteinyl-L-arginyl-L-asparaginyl-L-phenylalanyl-L-phenylalanyl-L-tryptophyl-L-lysyl-L-threonyl-L-phenylalanyl-L-seryl-L-seryl-L-cysteinyl-,cycl
• ASP-ARG-MET-PRO-CYS-ARG-ASN-PHE-PHE-TRP-LYS-THR-PHE-SER-SER-CYS-LYS
• H-ASP-ARG-MET-PRO-CYS-ARG-ASN-PHE-PHE-TRP-LYS-THR-PHE-SER-SER-CYS-LYS-OH
• M.W. 2151.53 C96H139N27O24S3
• ASP-ARG-MET-PRO-CYS-ARG-ASN-PHE-PHE-TRP-LYS-THR-PHE-SER-SER-CYS-LYS (DISULFIDE BRIDGE CYS5-CYS16)
• H-Asp-Arg-Met-Pro-Cys-Arg-Asn-Phe-Phe-Trp-Lys-Thr-Phe-Ser-Ser-Cys-Lys-OH, (Disulfide bond)
• M.W. 2151.53 C96H139N27O24S3
• L-Lysine, L-a-aspartyl-L-arginyl-L-methionyl-L-prolyl-L-cysteinyl-L-arginyl-L-asparaginyl-L-phenylalanyl-L-phenylalanyl-L-tryptophyl-L-lysyl-L-threonyl-L-phenylalanyl-L-seryl-L-seryl-L-cysteinyl-,cyclic (5?16)-disulfide

• Inchi： 1S/C96H141N27O24S3/c1-52(126)77(92(144)117-67(43-55-25-10-5-11-26-55)84(136)118-70(48-124)87(139)119-71(49-125)88(140)120-72(50-148)90(142)112-64(94(146)147)30-15-17-36-98)122-81(133)60(29-14-16-35-97)109-85(137)68(44-56-47-107-59-28-13-12-27-57(56)59)115-83(135)66(42-54-23-8-4-9-24-54)113-82(134)65(41-53-21-6-3-7-22-53)114-86(138)69(46-75(100)127)116-80(132)62(32-19-38-106-96(103)104)110-89(141)73(51-149)121-91(143)74-33-20-39-123(74)93(145)63(34-40-150-2)111-79(131)61(31-18-37-105-95(101)102)108-78(130)58(99)45-76(128)129/h3-13,21-28,47,52,58,60-74,77,107,124-126,148-149H,14-20,29-46,48-51,97-99H2,1-2H3,(H2,100,127)(H,108,130)(H,109,137)(H,110,141)(H,111,131)(H,112,142)(H,113,134)(H,114,138)(H,115,135)(H,116,132)(H,117,144)(H,118,136)(H,119,139)(H,120,140)(H,121,143)(H,122,133)(H,128,129)(H,146,147)(H4,101,102,105)(H4,103,104,106)/t52-,58+,60+,61+,62+,63+,64+,65+,66+,67+,68+,69+,70+,71+,72+,73+,74+,77+/m1/s1
• InChI Key： PGMSRFQNSMZWEA-XOJLFHOJSA-N
• SMILES： S(C)CC[C@@H](C(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@@H](CO)C(N[C@@H](CS)C(N[C@H](C(=O)O)CCCCN)=O)=O)=O)CO)=O)CC1C=CC=CC=1)=O)[C@@H](C)O)=O)CCCCN)=O)CC1=CNC2C=CC=CC1=2)=O)CC1C=CC=CC=1)=O)CC1C=CC=CC=1)=O)CC(N)=O)=O)CCCNC(=N)N)=O)CS)=O)=O)NC([C@H](CCCNC(=N)N)NC([C@H](CC(=O)O)N)=O)=O

Computed Properties

• Exact Mass: 2151.98000
• Monoisotopic Mass: 2151.9804920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 33
• Hydrogen Bond Acceptor Count: 32
• Heavy Atom Count: 150
• Rotatable Bond Count: 70
• Complexity: 4450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -9.3
• Topological Polar Surface Area: 880Ų

Experimental Properties

• PSA: 955.74000
• LogP: 3.21060

Cortistatin-17 (human) Security Information

• Storage Condition：-15°C